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Compound of Interest

Compound Name: Tetrahydrofuran-3-carboxylic acid

Cat. No.: B120303 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory

compliance. This document provides a detailed, step-by-step protocol for the safe disposal of

Tetrahydrofuran-3-carboxylic acid (CAS No. 89364-31-8), a vital component in various

synthetic pathways. Adherence to these procedures is critical for mitigating risks and

maintaining a secure research environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) for Tetrahydrofuran-3-carboxylic acid. The following is a summary of essential

safety measures.

Personal Protective Equipment (PPE): When handling Tetrahydrofuran-3-carboxylic acid,

the following PPE is mandatory:

Eye Protection: Wear safety glasses that meet NIOSH (US) or EN 166 (EU) standards. For

larger quantities or when there is a risk of splashing, a full-face visor should be used.[1]

Hand Protection: Use suitable chemical-resistant gloves that comply with EU Directive

89/686/EEC and the EN 374 standard.[1]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[1]
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Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to avoid inhalation of vapors or mists.[1]

Engineering Controls: Ensure that emergency eyewash stations and safety showers are readily

accessible in the handling area.

Hazard and Safety Data
The primary hazards associated with Tetrahydrofuran-3-carboxylic acid are skin and eye

irritation.[1] It is crucial to avoid contact with strong acids, bases, oxidizing agents, and

reducing agents.[1]

Property Data Reference

CAS Number 89364-31-8 [2]

Molecular Formula C₅H₈O₃

Appearance
Colorless to Light yellow clear

liquid
[3]

Hazards

Causes skin irritation, Causes

serious eye irritation.[1] May

cause respiratory irritation.[1]

[1]

Storage

Store in a cool, well-ventilated

area in a tightly closed

container.[1]

[1]

Incompatible Materials

Strong acids, Strong bases,

Oxidizing and reducing agents.

[1]

[1]

Step-by-Step Disposal Protocol
The disposal of Tetrahydrofuran-3-carboxylic acid must be managed as hazardous chemical

waste. Do not dispose of this compound down the drain or in regular trash.

Waste Identification and Segregation:
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Clearly label a dedicated, sealable waste container with "Hazardous Waste" and the full

chemical name: "Tetrahydrofuran-3-carboxylic acid".

Indicate the associated hazards on the label (e.g., "Irritant").

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

Containerization:

Use a container that is compatible with carboxylic acids. High-density polyethylene

(HDPE) or glass containers are generally suitable.

Ensure the container is in good condition, with no leaks or cracks, and has a tightly fitting

cap.[1]

Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials.[1]

Spill Cleanup:

In case of a small spill, absorb the material with sand or vermiculite.[1]

Transfer the cleanup material to a suitable, labeled container for disposal.[1]

Do not discharge spill cleanup materials into rivers or drains.[1]

Professional Disposal:

Arrange for the collection and disposal of the waste through a licensed and certified

hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Tetrahydrofuran-
3-carboxylic acid.

Waste Generation
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Caption: Disposal workflow for Tetrahydrofuran-3-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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